Cas no 2165773-64-6 (trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol)

• Product Name: trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol
• CAS No: 2165773-64-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5040735
• Update Time: 2025-05-19

trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{[2-(1H-pyrrol-1-yl)ethyl]amino}cyclobutan-1-ol
• (1R,2R)-2-(2-pyrrol-1-ylethylamino)cyclobutan-1-ol
• trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol

• Inchi： 1S/C10H16N2O/c13-10-4-3-9(10)11-5-8-12-6-1-2-7-12/h1-2,6-7,9-11,13H,3-5,8H2/t9-,10-/m1/s1
• InChI Key： MJZUEKQGRDQIKA-NXEZZACHSA-N
• SMILES： O[C@@H]1CC[C@H]1NCCN1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• XLogP3: 0.1
• Topological Polar Surface Area: 37.2

Additional information on trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol

Introduction to trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol (CAS No. 2165773-64-6)

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol (CAS No. 2165773-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and oncology. The compound's name reflects its chemical structure, which includes a cyclobutanol ring and a pyrrole moiety linked through an ethylamine bridge. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research developments.

Chemical Structure and Properties

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol is a chiral molecule with a molecular formula of C₁₃H₁₉N₃O and a molecular weight of 233.30 g/mol. The compound's structure consists of a cyclobutanol ring attached to an ethylamine group, which in turn is linked to a pyrrole ring. The presence of the pyrrole moiety imparts unique chemical and biological properties to the molecule. The trans configuration of the cyclobutanol ring is crucial for its biological activity, as it affects the molecule's conformation and interactions with biological targets.

The compound is typically synthesized through a multi-step process involving the condensation of cyclobutanone with an appropriate amine derivative followed by reduction and functionalization steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities

Trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly serotonin (5-HT) receptors. Research has shown that the compound exhibits selective binding to 5-HT_2A receptors, which are involved in various neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its effects on serotonin receptors, trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol has also been investigated for its anti-inflammatory properties. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Applications and Research Developments

The potential therapeutic applications of trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol have led to several preclinical studies and early-stage clinical trials. In preclinical models of depression and anxiety, the compound has shown promising results in reducing symptoms and improving behavioral outcomes. These findings have prompted further investigation into its mechanisms of action and potential clinical efficacy.

A recent study published in the Journal of Medicinal Chemistry reported that trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol effectively reduced neuroinflammation in animal models of Alzheimer's disease. The study highlighted the compound's ability to cross the blood-brain barrier and modulate microglial activation, suggesting its potential as a neuroprotective agent.

In oncology, preliminary research has indicated that trans-2-{2-(1H-Pyrrol-1-yl)ethylamino}cyclobutan-1-ol may have antiproliferative effects on certain cancer cell lines. Specifically, it has been shown to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. These findings are encouraging and warrant further investigation into its potential as an anticancer agent.

Safety Profile and Future Directions

The safety profile of trans-2-{2-(1H-Pyrrol-1-y l)ethylamino}cyclobutan - 1 - ol strong > is still under evaluation , but initial studies suggest that it is well-tolerated at therapeutic doses . Toxicity assessments in animal models have not revealed any significant adverse effects , which is promising for its future development as a therapeutic agent . However , more comprehensive safety studies are needed before it can be advanced to later-stage clinical trials . p > < p >In conclusion , < strong > trans - 2 - { 2 - ( 1 H - Pyrrol - 1 - yl ) ethylamino } cyclobutan - 1 - ol strong > ( CAS No . 2165773 - 64 - 6 ) represents an exciting new compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for its development as a novel drug candidate . As more data becomes available , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >